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An In-Depth Technical Guide to 2-(4-bromophenoxy)-N-methylacetamide: Properties,
Synthesis, and Applications

Introduction

2-(4-bromophenoxy)-N-methylacetamide is a chemical compound belonging to the
phenoxyacetamide class of molecules. This guide provides a comprehensive overview of its
chemical and physical properties, a detailed, field-proven protocol for its synthesis, and an
exploration of its potential applications, particularly in the realm of drug discovery and
development. The structure, characterized by a 4-bromophenoxy group linked via an ether
bond to an N-methylacetamide moiety, makes it a valuable intermediate and a scaffold for
building more complex molecules with potential biological activity. Phenoxyacetic acid and its
derivatives are known to possess a wide range of biological activities and are used in the
manufacturing of pharmaceuticals, pesticides, and fungicides[1]. This document is intended for
researchers, medicinal chemists, and professionals in drug development seeking to understand
and utilize this compound in their work.
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Physicochemical Properties

The fundamental physicochemical properties of 2-(4-bromophenoxy)-N-methylacetamide are
critical for its application in experimental settings, influencing factors such as solubility, reaction
kinetics, and formulation. The molecular weight is a cornerstone of this data, essential for all
stoichiometric calculations.

Quantitative data for the compound are summarized below.

Property Value Source
Molecular Weight 244.088 g/mol [2]
Molecular Formula CoH10BrNO2 [2]
CAS Number 875621-88-8 [2]
Density 1.49 g/cm? (Predicted) [2]
Melting Point 127.92 °C (Predicted) [2]
Flash Point 165.07 °C (Predicted) [2]
Water Solubility 1218.25 mg/L (Predicted) [2]
Hydrogen Bond Acceptors 2 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 3 [2]

Synthesis and Mechanism: A Validated Approach

While a specific, peer-reviewed synthesis for 2-(4-bromophenoxy)-N-methylacetamide is not
extensively documented, a robust and logical two-step synthetic pathway can be employed.
This process leverages two fundamental and reliable reactions in organic chemistry: the
Williamson ether synthesis followed by amidation. The rationale behind this approach is its high
efficiency, use of readily available starting materials, and straightforward purification
procedures.

Proposed Synthetic Workflow
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Step 1: Williamson Ether Synthesis

4-Bromophenol [ Ethyl 2-chloroacetate ]

K2CQs, Acetone, Reflux

Step 2: Amidation

Ethyl 2-(4-bromophenoxy)acetate .
(Intermediate) Methylamine (ag.)

Ethanol] 25-50°(

2-(4-bromophenoxy)-N-methylacetamide

(Final Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-(4-bromophenoxy)-N-methylacetamide.

Experimental Protocol

Step 1: Synthesis of Ethyl 2-(4-bromophenoxy)acetate (Intermediate)

» Rationale: This step utilizes the Williamson ether synthesis, a classic Sn2 reaction. 4-
bromophenol is deprotonated by a mild base, potassium carbonate, to form the more
nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of ethyl 2-
chloroacetate, displacing the chloride to form the desired ether linkage. Acetone is an
excellent polar aprotic solvent for this reaction, facilitating the Sn2 mechanism while being

easy to remove.

e Methodology:
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o To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser,
add 4-bromophenol (1.0 eq), potassium carbonate (K2COs, 1.5 eq), and acetone (200
mL).

o Stir the mixture at room temperature for 15 minutes to ensure homogeneity.
o Add ethyl 2-chloroacetate (1.1 eq) dropwise to the suspension.

o Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-16 hours. Monitor
reaction progress via Thin Layer Chromatography (TLC).

o After completion, cool the mixture to room temperature and filter off the inorganic salts.
o Evaporate the acetone from the filtrate under reduced pressure.

o Dissolve the resulting crude oil in ethyl acetate, wash with 1M NaOH (ag.) and then with
brine.

o Dry the organic layer over anhydrous sodium sulfate (NazS0Oa), filter, and concentrate in
vacuo to yield the crude ester, which can be purified by column chromatography if
necessary.

Step 2: Synthesis of 2-(4-bromophenoxy)-N-methylacetamide (Final Product)

o Rationale: The amidation step involves the nucleophilic acyl substitution of the ethoxy group
from the ester intermediate by methylamine. Methylamine is a stronger nucleophile than
ethanol, driving the reaction forward. The reaction can often be performed at room
temperature or with gentle heating.

e Methodology:

o Dissolve the ethyl 2-(4-bromophenoxy)acetate (1.0 eq) from Step 1 in ethanol in a 250 mL
round-bottom flask.

o Cool the flask in an ice bath and slowly add an aqueous solution of methylamine (40 wt.
%, 2.0-3.0 eq).
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o Allow the reaction to warm to room temperature and stir for 24 hours. Gentle heating (40-
50°C) may be required to drive the reaction to completion. Monitor progress by TLC.

o Upon completion, reduce the solvent volume in vacuo.
o The product often precipitates out of the solution upon cooling or addition of cold water.

o Collect the solid product by vacuum filtration, wash with cold water, and dry under

vacuum.

o Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to

obtain a highly pure product.

Potential Applications in Research and
Development

The molecular architecture of 2-(4-bromophenoxy)-N-methylacetamide makes it a compound
of significant interest for drug discovery and materials science. Its utility stems from the
combination of a known bioactive scaffold (phenoxyacetamide) and a synthetically versatile

functional group (bromine).

Structural Rationale for Applications

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1277789/docs?utm_src=pdf-body#2-4-bromophenoxy-n-methylacetamide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Research Areas
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Caption: Relationship between the compound's structure and its potential applications.

e As a Bioactive Scaffold: The phenoxyacetamide core is present in numerous compounds
with demonstrated pharmacological effects. Natural and synthetic compounds containing an
acetamide nucleus have shown anti-cancer, anti-inflammatory, and antimicrobial activities[3].
Derivatives of phenoxyacetic acid are associated with anti-mycobacterial, anti-leishmanial,
and anti-viral properties[1]. Therefore, 2-(4-bromophenoxy)-N-methylacetamide serves as
an excellent starting point for library synthesis to screen for these activities.

e As a Synthetic Intermediate: The bromine atom on the phenyl ring is a key functional group
for synthetic elaboration. It provides a reactive handle for transition-metal-catalyzed cross-
coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings. This allows for
the straightforward introduction of diverse chemical moieties, enabling the systematic
exploration of the structure-activity relationship (SAR) and the optimization of lead
compounds. The bromophenyl motif is a feature in various pharmaceuticals, including the
dual endothelin receptor antagonist Macitentan, highlighting its acceptance in medicinal
chemistry[4].
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Safety, Handling, and Storage

A specific Safety Data Sheet (SDS) for 2-(4-bromophenoxy)-N-methylacetamide is not
widely available. Therefore, a risk assessment must be conducted based on the properties of
structurally related compounds.

» General Hazards: Based on related acetamides and bromo-aromatic compounds, this
substance should be treated as potentially harmful if swallowed, inhaled, or absorbed
through the skin[5][6]. It may cause irritation to the skin, eyes, and respiratory tract[5].

o Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety glasses or goggles[7].

» Handling: Avoid creating dust. Use engineering controls to minimize exposure. Keep away
from strong oxidizing agents[7].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[8].

» Disposal: Dispose of the chemical and its container in accordance with local, state, and
federal regulations.

Disclaimer: The safety information provided is a guideline based on similar structures. All
laboratory work should be preceded by a thorough, compound-specific risk assessment
performed by qualified personnel.

Conclusion

2-(4-bromophenoxy)-N-methylacetamide is a well-defined chemical entity with a molecular
weight of 244.088 g/mol . While its direct applications are still under exploration, its structural
features make it a highly valuable molecule for research and development. It combines a
known bioactive phenoxyacetamide scaffold with a synthetically versatile bromophenyl group,
positioning it as an ideal intermediate for creating novel compounds in medicinal chemistry and
agrochemical research. The straightforward and robust synthetic protocol outlined in this guide
provides a reliable method for its preparation, enabling further investigation into its potential as
a cornerstone for future discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


http://chemchart.com/2-4-bromophenoxy-n-methylacetamide-detail.html
http://chemchart.com/2-4-bromophenoxy-n-methylacetamide-detail.html
https://www.researchgate.net/publication/257766692_ChemInform_Abstract_Synthesis_of_Novel_2-4-2-Morpholinoethoxyphenyl-N-phenylacetamide_Analogues_and_Their_Antimicrobial_Study
https://pubmed.ncbi.nlm.nih.gov/22862294/
https://pubmed.ncbi.nlm.nih.gov/22862294/
https://pubmed.ncbi.nlm.nih.gov/22862294/
https://pim-resources.coleparmer.com/sds/76486.pdf
https://www.tcichemicals.com/BE/en/sds/D0164_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17928&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.combi-blocks.com/msds/AN-6378.pdf
https://www.benchchem.com/product/b1277789/docs#2-4-bromophenoxy-n-methylacetamide-molecular-weight
https://www.benchchem.com/product/b1277789/docs#2-4-bromophenoxy-n-methylacetamide-molecular-weight
https://www.benchchem.com/product/b1277789/docs#2-4-bromophenoxy-n-methylacetamide-molecular-weight
https://www.benchchem.com/product/b1277789/docs#2-4-bromophenoxy-n-methylacetamide-molecular-weight
https://www.benchchem.com/product/b1277789?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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